(6-Isopropyldibenzo[b,d]furan-4-yl)boronic acid

• Molecular Formula: C15H15BO3
• Molecular Weight: 254.09 g/mol
• IUPAC Name: (6-propan-2-yldibenzofuran-4-yl)boronic acid
• InChI: InChI=1S/C15H15BO3/c1-9(2)10-5-3-6-11-12-7-4-8-13(16(17)18)15(12)19-14(10)11/h3-9,17-18H,1-2H3
• InChI Key: BDAOWASUQQPPES-UHFFFAOYSA-N
• Canonical SMILES: B(C1=C2C(=CC=C1)C3=C(O2)C(=CC=C3)C(C)C)(O)O

Description

(6-Isopropyldibenzo[b,d]furan-4-yl)boronic acid is a useful research compound. Its molecular formula is C15H15BO3 and its molecular weight is 254.09 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

n-Butyl lithium (81 mL, 130 mmol) was added slowly to 4-isopropyldibenzo[b,d]furan (10.9 g, 51.8 mmol) in 100 mL dry THF at −78° C. This mixture was allowed to stir at room temperature for 5 hours and then cooled back to −78° C. Trimethyl borate (20.23 mL, 181 mmol) was added slowly to the reaction and the reaction allowed to warm up to room temperature overnight. The reaction was poured into 100 mL NH4OH solution with ice. The mixture was extracted with 3×100 mL ethyl acetate, dried over sodium sulfate, evaporated and crystallized from DCM/hexane to yield 10.1 g (77%) of the desired product, which was confirmed by NMR.